Cas no 16750-21-3 (D-Glucose, 6-O-b-D-glucopyranuronosyl-)
16750-21-3 structure
Product Name:D-Glucose, 6-O-b-D-glucopyranuronosyl-
CAS No:16750-21-3
MF:C12H20O12
MW:356.280005455017
CID:172058
Update Time:2024-01-25
D-Glucose, 6-O-b-D-glucopyranuronosyl- Chemical and Physical Properties
Names and Identifiers
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- D-Glucose, 6-O-b-D-glucopyranuronosyl-
- Gentiobiuronicacid (8CI)
- D-Glucose, 6-O-β-D-glucopyranuronosyl-
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- Inchi: 1S/C12H20O12/c13-1-3(14)5(16)6(17)4(15)2-23-12-9(20)7(18)8(19)10(24-12)11(21)22/h1,3-10,12,14-20H,2H2,(H,21,22)/t3-,4+,5+,6+,7-,8-,9+,10-,12+/m0/s1
- InChI Key: NBTUEARNKVTGKY-YKASPPPDSA-N
- SMILES: O=C[C@@H]([C@H]([C@@H]([C@@H](CO[C@@H]1O[C@H](C(O)=O)[C@@H](O)[C@H](O)[C@H]1O)O)O)O)O
Computed Properties
- Exact Mass: 356.0954
Experimental Properties
- Density: 1.78±0.1 g/cm3(Predicted)
- Boiling Point: 841.2±65.0 °C(Predicted)
- PSA: 214.44
- pka: 2.81±0.70(Predicted)
D-Glucose, 6-O-b-D-glucopyranuronosyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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